Cas no 2092392-67-9 (1-benzyl-1H-1,2,3-triazole-5-sulfonyl chloride)

• Product Name: 1-benzyl-1H-1,2,3-triazole-5-sulfonyl chloride
• CAS No: 2092392-67-9
• MF: C₉H₈ClN₃O₂S
• MW: 257.696719169617
• CID: 5239106
• Update Time: 2025-10-30

1-benzyl-1H-1,2,3-triazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-sulfonyl chloride, 1-(phenylmethyl)-
• 1-benzyl-1H-1,2,3-triazole-5-sulfonyl chloride

• Inchi： 1S/C9H8ClN3O2S/c10-16(14,15)9-6-11-12-13(9)7-8-4-2-1-3-5-8/h1-6H,7H2
• InChI Key： MGEMYIISOYDWTJ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C(S(Cl)(=O)=O)=CN=N1

Additional information on 1-benzyl-1H-1,2,3-triazole-5-sulfonyl chloride

Recent Advances in the Application of 1-Benzyl-1H-1,2,3-triazole-5-sulfonyl Chloride (CAS: 2092392-67-9) in Chemical Biology and Pharmaceutical Research

The compound 1-benzyl-1H-1,2,3-triazole-5-sulfonyl chloride (CAS: 2092392-67-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This sulfonyl chloride derivative, characterized by its triazole and benzyl functional groups, serves as a key intermediate in the synthesis of biologically active molecules, particularly in the context of click chemistry and targeted covalent inhibitors.

Recent studies have highlighted the utility of 1-benzyl-1H-1,2,3-triazole-5-sulfonyl chloride in the development of sulfonamide-based therapeutics. Sulfonamides are a well-established class of compounds with broad pharmacological activities, including antimicrobial, antiviral, and anticancer properties. The unique structural features of this compound, such as the triazole ring, enhance its binding affinity to biological targets, making it a promising scaffold for the design of novel inhibitors. For instance, researchers have successfully employed this reagent in the synthesis of sulfonamide derivatives targeting carbonic anhydrases, a family of enzymes implicated in various diseases, including cancer and glaucoma.

In addition to its role in medicinal chemistry, 1-benzyl-1H-1,2,3-triazole-5-sulfonyl chloride has been utilized in proteomics research for the selective labeling of proteins. The sulfonyl chloride group reacts efficiently with nucleophilic amino acid residues, such as lysine and tyrosine, enabling the covalent modification of proteins for functional studies. This application is particularly valuable in the development of activity-based probes (ABPs) and chemical proteomics tools, which are essential for understanding enzyme function and identifying new drug targets.

Recent synthetic methodologies have also focused on optimizing the preparation of 1-benzyl-1H-1,2,3-triazole-5-sulfonyl chloride to improve yield and purity. Advances in flow chemistry and catalytic processes have been reported, offering more efficient and scalable routes for its production. These innovations are critical for meeting the growing demand for high-quality reagents in both academic and industrial settings.

Looking ahead, the continued exploration of 1-benzyl-1H-1,2,3-triazole-5-sulfonyl chloride is expected to uncover new applications in drug discovery and chemical biology. Its compatibility with click chemistry and its ability to form stable covalent adducts with biological macromolecules position it as a valuable tool for researchers aiming to develop next-generation therapeutics and diagnostic agents. Future studies may focus on expanding its use in targeted drug delivery systems and the development of covalent inhibitors for challenging therapeutic targets.